Cas no 1506125-88-7 (2-2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-ylacetic acid)

• Product Name: 2-2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-ylacetic acid
• CAS No: 1506125-88-7
• MF: C₈H₁₀N₂O₄S₂
• MW: 262.305999279022
• MDL: MFCD23742587
• CID: 4602862
• PubChem ID: 79673767
• Update Time: 2025-06-14

2-2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-yl]acetic acid
• 2-2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-ylacetic acid

• MDL： MFCD23742587
• Inchi： 1S/C8H10N2O4S2/c1-2-3-16(13,14)10-8-9-6(5-15-8)4-7(11)12/h2,5H,1,3-4H2,(H,9,10)(H,11,12)
• InChI Key： UAJVAZIXUBHROX-UHFFFAOYSA-N
• SMILES： S1C=C(CC(O)=O)N=C1NS(CC=C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-ylacetic acid

Comprehensive Overview of 2-2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-ylacetic acid (CAS No. 1506125-88-7)

The compound 2-2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-ylacetic acid (CAS No. 1506125-88-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole ring and a sulfonamide group, makes it a promising candidate for drug development and other high-value applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for sulfonamide derivatives has surged due to their versatility in medicinal chemistry. 2-2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-ylacetic acid stands out because of its prop-2-ene moiety, which offers reactivity for further functionalization. This characteristic is crucial for designing small-molecule inhibitors or protease inhibitors, which are hot topics in drug discovery. The compound's CAS No. 1506125-88-7 is frequently searched in academic databases, reflecting its growing relevance.

From a synthetic perspective, the incorporation of a thiazol-4-ylacetic acid backbone enhances the molecule's stability and bioavailability. This feature aligns with current trends in green chemistry, where researchers prioritize sustainable and efficient synthesis routes. The compound's sulfonamido group also contributes to its solubility, a critical factor in drug formulation and delivery systems. These attributes make it a subject of interest in preclinical studies and structure-activity relationship (SAR) analyses.

Another area of exploration is the compound's potential in antibacterial and anti-inflammatory applications. With the rise of antibiotic resistance, novel sulfonamide-based therapeutics are being rigorously investigated. The thiazole ring in 2-2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-ylacetic acid is known to exhibit heterocyclic bioactivity, which could pave the way for next-generation treatments. This aligns with frequent search queries like "new sulfonamide drugs 2023" or "thiazole derivatives in medicine," highlighting public and scientific curiosity.

Beyond pharmaceuticals, CAS No. 1506125-88-7 is also studied for its potential in material science. Its sulfonamide and thiazole functionalities can be leveraged to develop polymers with unique properties, such as enhanced thermal stability or conductivity. This interdisciplinary appeal makes it a valuable subject for patent filings and industrial applications, further driving its online search visibility.

In conclusion, 2-2-(prop-2-ene-1-sulfonamido)-1,3-thiazol-4-ylacetic acid (CAS No. 1506125-88-7) represents a multifaceted compound with broad applicability. Its structural features and bioactive potential position it at the forefront of modern chemical research, addressing both academic and industrial demands. As interest in tailored sulfonamides and heterocyclic compounds grows, this molecule is poised to play a pivotal role in future innovations.